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Compound of Interest

Compound Name: 4-Fluoro-2-methoxy-5-nitroaniline

Cat. No.: B580436

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 4-Fluoro-2-methoxy-5-nitroaniline, a key intermediate in the pharmaceutical
industry.

Molecular Structure and Properties

4-Fluoro-2-methoxy-5-nitroaniline is a substituted aniline with the chemical formula
C7H7FN20:s. It presents as a yellow to brown solid and is utilized as a reagent in the synthesis
of various compounds, notably in the preparation of the anticancer agent Mereletinib.[1][2][3]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

4-fluoro-2-methoxy-5-

IUPAC Name ) - PubChem
nitroaniline
CAS Number 1075705-01-9 ChemicalBook, Synquest Labs
MedchemExpress,
Molecular Formula C7H7FN203

Pharmaffiliates

] MedchemExpress,
Molecular Weight 186.14 g/mol

Pharmaffiliates

COC1=CC(=C(C=C1N)--
SMILES PubChem
INVALID-LINK--[O-])F

INChl=1S/C7H7FN203/c1-13-
InChl 7-2-4(8)6(10(11)12)3-5(7)9/h2-  PubChem
3H,9H2,1H3

Below is a 2D representation of the molecular structure of 4-Fluoro-2-methoxy-5-nitroaniline,
generated using the DOT language.
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Figure 1. 2D Molecular Structure of 4-Fluoro-2-methoxy-5-nitroaniline

Experimental Data
Spectroscopic Data

While detailed experimental parameters are not publicly available, *tH NMR and HPLC data are
referenced in certificates of analysis for commercially available 4-Fluoro-2-methoxy-5-
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nitroaniline. The *H NMR spectrum is stated to be consistent with the expected structure, and
HPLC analysis indicates a purity of over 99%.

Experimental Protocols
Synthesis of 4-Fluoro-2-methoxy-5-nitroaniline

Several synthetic routes for 4-Fluoro-2-methoxy-5-nitroaniline have been reported. Below
are two detailed protocols.

Protocol 1: Nitration of 4-Fluoro-2-methoxyaniline
This protocol involves the direct nitration of 4-fluoro-2-methoxyaniline.
e Materials:

o 4-Fluoro-2-methoxyaniline

o Dichloromethane (CH2Clz2)

o Concentrated Sulfuric Acid (H2SOa4)

o Concentrated Nitric Acid (HNO3)

o Saturated Sodium Bicarbonate Solution (NaHCOs)

o Saturated Brine Solution

o Anhydrous Sodium Sulfate (Naz2S0a)

e Procedure:

o

Dissolve 4-fluoro-2-methoxyaniline (1.0 eq) in dichloromethane.

[e]

Cool the solution in an ice bath.

o

Slowly add concentrated sulfuric acid (approx. 4.7 eq) dropwise with stirring.

[¢]

Add concentrated nitric acid (1.5 eq) dropwise to the cooled solution.
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o Continue stirring the reaction mixture in the ice bath for 3 hours.

o Quench the reaction by carefully adding saturated sodium bicarbonate solution until the
pH reaches 8.

o Wash the organic layer with saturated sodium bicarbonate solution, followed by a wash
with saturated brine.

o Dry the organic layer over anhydrous sodium sulfate.

o Remove the solvent under reduced pressure to yield the product.

Protocol 2: Synthesis from N-acetylated Precursor

This method involves the protection of the aniline, followed by nitration and deprotection.

o Materials:

o N-(4-fluoro-2-methoxyphenyl)acetamide

o Methanol (CH3zOH)

o Hydrochloric Acid (HCI)

e Procedure:

o Suspend N-(4-fluoro-2-methoxyphenyl)acetamide in methanol.

o Add hydrochloric acid to the suspension.

o Heat the reaction mixture to reflux and maintain for 3-5 hours.

o Distill off the solvent completely under vacuum.

o Cool the residue to 10°C and stir for 2-3 hours to facilitate precipitation.

o Isolate the solid product by filtration.
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Logical Relationships in Synthesis

The synthesis of 4-Fluoro-2-methoxy-5-nitroaniline often serves as a crucial step in the multi-
step synthesis of more complex pharmaceutical compounds. The logical workflow for its
synthesis and subsequent use is depicted below.
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Figure 2. Synthetic workflow for 4-Fluoro-2-methoxy-5-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Fluoro-2-methoxy-5-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580436#4-fluoro-2-methoxy-5-nitroaniline-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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